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Compound of Interest

Compound Name: 4-TM.P

Cat. No.: B15582580

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-TM.P

4-TM.P, systematically named (E)-4-(2,6,6-trimethylcyclohex-1-enyl)but-3-en-2-ylpyrazine-2-
carboxylate, is a novel 3-ionone-derived ester with demonstrated anti-proliferative and
apoptosis-inducing activities. Its mechanism of action involves binding to the minor groove of
DNA, which subsequently leads to cell cycle arrest at the GO/G1 phase and triggers
programmed cell death. These properties make 4-TM.P a valuable tool for cancer research and
a lead compound for the discovery of new therapeutic agents with similar mechanisms.

These application notes provide a framework for utilizing 4-TM.P in high-throughput screening
(HTS) campaigns to identify and characterize new small molecules with similar biological
activities.

High-Throughput Screening Campaign Strategy

Atypical HTS campaign to discover novel compounds with 4-TM.P-like activity would involve a
primary screen to identify compounds that inhibit cell proliferation, followed by secondary
assays to confirm the mechanism of action, such as DNA binding, apoptosis induction, and cell
cycle arrest.
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-TM.P in High-
Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582580#application-of-4-tm-p-in-high-throughput-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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